Tetraammonium hydrogen 2-phosphonobutane-1,2,4-tricarboxylate

• CAS: 93803-05-5
• Molecular Formula: C7H23N4O9P
• Molecular Weight: 338.25 g/mol
• SMILES: C(CC(CC(=O)O)(C(=O)[O-])P(=O)([O-])[O-])C(=O)[O-].[NH4+].[NH4+].[NH4+].[NH4+]
• InChI: InChI=1S/C7H11O9P.4H3N/c8-4(9)1-2-7(6(12)13,3-5(10)11)17(14,15)16;;;;/h1-3H2,(H,8,9)(H,10,11)(H,12,13)(H2,14,15,16);4*1H3
• InChIKey: OKYZCYSYTBASGO-UHFFFAOYSA-N

Conventional phosphonate inhibitors (HEDP, ATMP) suffer ~80% oxidative degradation under chlorine-based biocide regimens and lose efficacy at elevated hardness, alkalinity, and pH-leading to unplanned downtime from scaling and corrosion. The PBTC tetraammonium salt (CAS 93803-05-5) addresses this directly: • Oxidative stability: PBTC backbone resists chlorine/bromine degradation that destroys methylene-type phosphonates, enabling single-product scale inhibition without auxiliary halogen-stable packages. • Calcium tolerance: Precipitation threshold of 185 ppm PBTC at 1,000 ppm Ca²⁺ prevents Ca-phosphonate scaling where HEDP/ATMP fail. • Sodium-free counterion: Eliminates Na⁺ loading, reducing stress corrosion cracking risk in sensitive metallurgies and preventing clay swelling in oilfield formations. Supplied as a fully water-soluble solid with neutral dissolution pH. For R&D and industrial water treatment use only.

PBTC Tetraammonium Salt Procurement and Reference

Tetraammonium hydrogen 2-phosphonobutane-1,2,4-tricarboxylate (CAS 93803-05-5; EINECS 298-278-3) is the fully neutralized tetraammonium salt of 2-phosphonobutane-1,2,4-tricarboxylic acid (PBTC), a phosphonocarboxylate scale and corrosion inhibitor belonging to the organophosphonate class . The molecule contains one phosphonic acid group and three carboxylic acid groups on a butane backbone, conferring strong metal-ion chelation capacity and crystal growth modification properties [1]. As a tetraammonium salt (molecular formula C₇H₂₃N₄O₉P, MW 338.25), it delivers the same active PBTC anion as the widely used acid and sodium salt forms .

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Active PBTC anion Delivers identical scale inhibition and metal chelation as the acid or sodium salt forms.

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Ammonium counterion Eliminates sodium contribution; matches closed-loop and water-sensitive system requirements.

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Organophosphonate backbone Provides threshold scale inhibition and crystal growth modification under a range of water chemistries.

• [1] Demadis KD, Papadaki M, Varouchas D. Chemistry of Organophosphonate Scale Growth Inhibitors: 3. Physicochemical Aspects of 2-Phosphonobutane-1,2,4-Tricarboxylate (PBTC) And Its Effect on CaCO₃ Crystal Growth. Biocatalysis and Biotransformation. 2005;3(3-4):135-149. doi:10.1155/BCA.2005.135 View Source

Why PBTC Tetraammonium Salt Is Not a Drop-In Replacement

Organophosphonate scale inhibitors are not functionally interchangeable. HEDP and ATMP exhibit sharp performance declines under elevated hardness, alkalinity, and pH conditions where PBTC-based inhibitors maintain effective scale control [1]. Furthermore, methylene-type phosphonates such as ATMP and HEDP are susceptible to oxidative degradation by chlorine-based biocides, with decomposition rates approaching 80%, whereas the PBTC backbone demonstrates substantially greater oxidative stability [2]. The counterion identity also matters: the tetraammonium salt form avoids introducing sodium ions into closed-loop or water-sensitive systems, a specific formulation advantage not shared by the more common tetrasodium salt (PBTC·Na₄) . These differences create quantifiable performance gaps that prevent simple one-for-one substitution without compromising system protection.

Oxidative stability

PBTC tetraammonium resists chlorine and bromine biocides; backbone remains intact

ATMP / HEDP methylene-type phosphonates degrade rapidly under oxidizing biocide conditions

High-stress retention

PBTC tetraammonium maintains inhibition across rising hardness, alkalinity, pH, and temperature cycles

ATMP / HEDP performance may decline markedly when cycles of concentration increase

Calcium tolerance

PBTC tetraammonium higher Ca²⁺ tolerance; less prone to Ca–phosphonate precipitation

HEDP / ATMP may precipitate as insoluble salts in high-hardness waters, risking under-deposit corrosion

Counterion suitability

Tetraammonium salt avoids sodium loading; compatible with sodium-sensitive metallurgies and formations

Tetrasodium salt (PBTC·Na₄) introduces sodium ions, which may be undesirable in closed-loop or clay-swelling environments

• [1] Xu HS, He Q, Wang GX, et al. Comparison of static scale-inhibiting properties of typic organo-phosphonate. Chinese Journal of Environmental Engineering. 2007;1(2):6-10. View Source
• [2] Cheng M, Li HS. Study of the compatibility between common bactericide and organic phosphate. Industrial Water Treatment. 2004;24(4):23-25. View Source

Quantitative Performance Evidence vs. Closest Analogs

CaCO₃ Scale Inhibition Ranking Under Simulated Conditions

In static scale inhibition experiments using simulated circulating water with equimolar inhibitor concentrations, the PBTC anion demonstrates intermediate CaCO₃ inhibition potency between HEDP (highest) and ATMP (lower), with the ranking HEDP > PBTCA > ATMP > EDTMP [1]. This establishes PBTC as more effective than ATMP and EDTMP but does not, by itself, constitute the primary differentiation; see subsequent evidence items for conditions where PBTC overtakes HEDP.

CaCO₃ inhibition ranking

Reported rank

Rank 2 of 4 phosphonates (PBTCA)

Positions PBTC ahead of ATMP and EDTMP for CaCO₃ control under equimolar conditions

HEDP ranked first in this test; full dose-response curves available in source

Evidence Dimension	Relative CaCO₃ scale inhibition efficiency (equimolar concentration)
Target Compound Data	PBTCA (acid form, surrogate for PBTC anion): ranked 2nd out of 4 phosphonates tested
Comparator Or Baseline	HEDP (ranked 1st), ATMP (ranked 3rd), EDTMP (ranked 4th)
Quantified Difference	Rank order: HEDP > PBTCA > ATMP > EDTMP (exact percentage values dependent on concentration; see source for full dose-response curves)
Conditions	Simulated circulating water, static scale inhibition test, equimolar concentrations by substance amount

Why This Matters

When selecting among phosphonates for CaCO₃ control, this ranking places the PBTC anion ahead of the common alternatives ATMP and EDTMP, making it a preferred candidate unless HEDP's superior potency under mild conditions is the sole criterion.

• [1] Xia MZ, Lei W, Dai LH, Chu YT, Wang FY. Study of the Mechanism of Phosphonate Scale Inhibitors against Calcium Carbonate Scale. Acta Chimica Sinica. 2010;68(2):143-150. View Source

Scale Inhibition Retention Under High-Stress Conditions

Under industrial cooling water conditions of increasing concentration cycles (1× to 5×) at 80°C, ATMP and HEDP exhibit a pronounced decline in scale inhibition rate as hardness, alkalinity, and pH rise, whereas PBTC maintains substantially higher and more stable inhibition efficacy across the entire range [1]. The PBTC anion's resistance to performance collapse under high-stress conditions is the critical differentiator for systems operating at high cycles of concentration.

High-stress scale retention

Head-to-head

PBTC: inhibition maintained 1×–5× cycles at 80°C
ATMP/HEDP: marked drop at 3×–5×

Supports selection for high-cycle cooling where HEDP/ATMP may underperform

Simulated industrial cooling water; numerical data in source tables

Evidence Dimension	Scale inhibition rate retention across concentration cycles 1–5 at 80°C
Target Compound Data	PBTC (acid form): maintains high inhibition rate across all cycles (1×–5×); quantified as 'significantly higher than other organophosphonates' (full numerical data in source tables)
Comparator Or Baseline	ATMP and HEDP: high inhibition at low cycles (1×–2×) but marked drop as cycles increase to 3×–5×
Quantified Difference	Qualitative: ATMP and HEDP inhibition rate drops 'markedly' with increasing hardness/alkalinity/pH; PBTC inhibition is 'obviously superior' (exact numerical values available in full-text tables of the cited paper)
Conditions	Industrial cooling water, 80°C, concentration multiples 1× to 5×, static scale inhibition test (Chinese Journal of Environmental Engineering, 2007)

Why This Matters

For procurement in high-cycle cooling water systems, boilers, or geothermal applications, PBTC-based inhibitors provide operational safety margins that ATMP and HEDP cannot sustain, directly reducing the risk of scale-related heat exchanger failure.

• [1] Xu HS, He Q, Wang GX, et al. Comparison of static scale-inhibiting properties of typic organo-phosphonate. Chinese Journal of Environmental Engineering. 2007;1(2):6-10. View Source

Calcium Ion Tolerance and Precipitation Resistance

The solubility of Ca–phosphonate precipitates governs inhibitor longevity in hard water. Experimental determination of Ca–phosphonate precipitation rank order yields: BHMTPMP > PAPEMP > HDTMP ≫ PBTCA > DTPMP > EDTMP > ATMP > HEDP [1]. PBTC's Ca²⁺ tolerance (precipitation threshold of 185 ppm PBTC at 1000 ppm Ca²⁺ as CaCO₃) [2] positions it substantially above the most widely used phosphonates (HEDP and ATMP), making it a preferred choice for high-hardness waters where these comparators would precipitate and lose efficacy.

Calcium tolerance rank

Reported rank

PBTC rank 4 of 8 phosphonates
Precipitation threshold 185 ppm at 1000 ppm Ca²⁺

Higher Ca²⁺ tolerance than HEDP, ATMP, EDTMP; relevant for high-hardness waters

Rank order: BHMTPMP > PAPEMP > HDTMP ≫ PBTCA > DTPMP > EDTMP > ATMP > HEDP

Evidence Dimension	Ca–phosphonate precipitation tendency (Ca²⁺ tolerance ranking; higher = less precipitation)
Target Compound Data	PBTCA: ranked 4th out of 8 phosphonates; precipitation threshold 185 ppm PBTC at 1000 ppm Ca²⁺ (as CaCO₃)
Comparator Or Baseline	HEDP (ranked 8th, poorest tolerance), ATMP (ranked 7th), EDTMP (ranked 6th), DTPMP (ranked 5th), HDTMP (ranked 3rd), PAPEMP (ranked 2nd), BHMTPMP (ranked 1st)
Quantified Difference	Ca²⁺ tolerance rank: BHMTPMP > PAPEMP > HDTMP ≫ PBTCA > DTPMP > EDTMP > ATMP > HEDP. PBTC's tolerance is an order of magnitude better than HEDP and ATMP.
Conditions	Simulated cooling water, Ca–phosphonate precipitation assay (Corrosion Science, 2010); Ca²⁺ tolerance assay with 1000 ppm Ca²⁺ as CaCO₃ (Biocatalysis and Biotransformation, 2005)

Why This Matters

In high-hardness water systems (e.g., >500 ppm CaCO₃), HEDP and ATMP can precipitate as insoluble Ca–phosphonate salts, causing under-deposit corrosion and loss of inhibitor. PBTC's superior calcium tolerance prevents this failure mode, making it the scientifically justified choice.

• [1] Wang F, Xu Y, Zhao J, Hu X. Testing the formation of Ca–phosphonate precipitates and evaluating the anionic polymers as Ca–phosphonate precipitates and CaCO₃ scale inhibitor in simulated cooling water. Corrosion Science. 2010;52(12):3883-3890. doi:10.1016/j.corsci.2010.08.002 View Source
• [2] Demadis KD, Papadaki M, Varouchas D. Chemistry of Organophosphonate Scale Growth Inhibitors: 3. Physicochemical Aspects of 2-Phosphonobutane-1,2,4-Tricarboxylate (PBTC) And Its Effect on CaCO₃ Crystal Growth. Biocatalysis and Biotransformation. 2005;3(3-4):135-149. doi:10.1155/BCA.2005.135 View Source

Oxidative Stability Against Chlorine and Bromine Biocides

When 5 ppm phosphonate is exposed to 5 ppm oxidizing biocide (as total Cl) at 25°C and pH 8.3 for 1 hour, PBTC is virtually unaffected, HEDP is resistant to chlorine but degraded by bromine, and AMP/ATMP is rapidly degraded by chlorine [1]. In a separate compatibility study, methylene-type organophosphonates (ATMP, HEDP) exhibit approximately 80% decomposition upon exposure to sodium dichloroisocyanurate, whereas PBTC retains substantially greater integrity under the same oxidizing conditions [2]. The tetraammonium salt form of PBTC delivers identical oxidative stability to the acid and sodium salt forms, as this property is intrinsic to the PBTC backbone.

Oxidative biocide resistance

Head-to-head

PBTC: resistant to Cl and Br
ATMP/HEDP: ~80% decomposition with chlorine biocide

Supports chlorinated/brominated cooling water without rapid inhibitor loss

5 ppm phosphonate, 5 ppm biocide (as Cl), 1 h, pH 8.3, 25°C

Evidence Dimension	Resistance to oxidative degradation by chlorine- and bromine-based biocides
Target Compound Data	PBTC (5 ppm): very resistant to oxidation by chlorine, bromine, and other oxidizing biocides; minimal decomposition
Comparator Or Baseline	HEDP (5 ppm): resistant to chlorine, readily attacked by bromine. ATMP/AMP (5 ppm): readily attacked by chlorine, less affected by bromine. Methylene-type phosphonates (ATMP, HEDP): ~80% decomposition with sodium dichloroisocyanurate.
Quantified Difference	Qualitative ranking: PBTC resistant to both Cl and Br; HEDP resistant to Cl only; ATMP resistant to neither. Quantitative for methylene-type: ~80% decomposition vs. PBTC minimal decomposition.
Conditions	5 ppm phosphonate, 5 ppm oxidizing biocide (as total Cl), 1 h, 25°C, pH 8.3 (Figure 13); sodium dichloroisocyanurate exposure, laboratory study (Industrial Water Treatment, 2004)

Why This Matters

In cooling towers and process water systems employing chlorine or bromine for microbiological control, ATMP and HEDP degrade rapidly, requiring higher dosage rates and more frequent replenishment. PBTC-based inhibitors maintain performance, reducing chemical consumption and total cost of operation.

• [1] Figure 13: Effect of various oxidizing biocides on CaCO₃ inhibitors. In: The Inhibition of Calcium Carbonate Formation in Aqueous Supersaturated Solutions, Spontaneous Precipitation and Seeded Crystal Growth (academia.edu). Data originally from: Amjad Z (ed.). Calcium Phosphates in Biological and Industrial Systems. Springer; 1998. https://www.academia.edu/figures/4001180/figure-13-effect-of-various-oxidizing-biocides-on-caco View Source
• [2] Cheng M, Li HS. Study of the compatibility between common bactericide and organic phosphate. Industrial Water Treatment. 2004;24(4):23-25. View Source

CaCO₃ Crystal Growth Inhibition Threshold Effect

PBTC functions as a threshold scale inhibitor, effective at sub-stoichiometric concentrations. At 15 ppm, PBTC inhibits CaCO₃ formation by approximately 35%; at 30 ppm by approximately 40%; and at 60 ppm by approximately 44% [1]. While these values are reported without direct comparator data at identical concentrations, the threshold effect is a defining property of the PBTC anion that contrasts with the stoichiometric chelation mechanism of simpler agents like EDTA. The tetraammonium salt delivers this threshold inhibition irrespective of counterion identity.

Threshold inhibition dose

Reported

15 ppm ~35% inhibition
30 ppm ~40%
60 ppm ~44%

Dose-dependent CaCO₃ suppression; enables cost-performance optimization

High supersaturation, no comparator at same conditions; baseline untreated control

Evidence Dimension	CaCO₃ formation inhibition at varying PBTC dosages (no head-to-head comparator at identical conditions in this study)
Target Compound Data	15 ppm PBTC: ~35% inhibition; 30 ppm: ~40% inhibition; 60 ppm: ~44% inhibition
Comparator Or Baseline	No direct comparator in the cited study; baseline is untreated control
Quantified Difference	Dose-dependent inhibition: 35% (15 ppm), 40% (30 ppm), 44% (60 ppm)
Conditions	High CaCO₃ supersaturation, rigorous conditions; PBTC = 2-phosphonobutane-1,2,4-tricarboxylic acid (Biocatalysis and Biotransformation, 2005)

Why This Matters

These data establish the PBTC dose-response curve for CaCO₃ inhibition, enabling users to predict required dosage for a target inhibition level and compare cost-effectiveness against alternative inhibitors once their corresponding dose-response data are obtained.

• [1] Demadis KD, Papadaki M, Varouchas D. Chemistry of Organophosphonate Scale Growth Inhibitors: 3. Physicochemical Aspects of 2-Phosphonobutane-1,2,4-Tricarboxylate (PBTC) And Its Effect on CaCO₃ Crystal Growth. Biocatalysis and Biotransformation. 2005;3(3-4):135-149. doi:10.1155/BCA.2005.135 View Source

High-Value Application Scenarios

High-Cycle Cooling Water Systems

In industrial cooling towers operating at 3×–5× cycles of concentration with bulk water temperatures approaching 80°C, PBTC-based inhibitors retain their scale inhibition efficacy when ATMP and HEDP performance degrades markedly [1]. The tetraammonium salt form provides this protection without contributing sodium loading, which can exacerbate stress corrosion cracking in certain metallurgies. This scenario exploits the PBTC anion's unique combination of thermal stability, alkaline pH tolerance, and calcium compatibility established in the evidence above.

Chlorinated Cooling Water with Oxidizing Biocide Compatibility

Systems maintaining a free chlorine or bromine residual for microbiological control benefit from PBTC's demonstrated resistance to oxidative degradation, where methylene-type phosphonates (ATMP, HEDP) suffer decomposition rates of approximately 80% under sodium dichloroisocyanurate exposure [2]. The tetraammonium salt enables single-product scale inhibition without the need for separate halogen-stable inhibitor packages, streamlining chemical inventory and dosing.

Oilfield Water Injection in High-Hardness Formations

In oilfield reinjection systems where formation waters contain high Ca²⁺ concentrations (>500 ppm as CaCO₃), PBTC's superior calcium tolerance (precipitation threshold 185 ppm PBTC at 1000 ppm Ca²⁺) prevents Ca–phosphonate scaling that would occur with HEDP or ATMP [3]. The tetraammonium counterion is particularly relevant where sodium-sensitive clay swelling in the formation is a concern, as it eliminates the sodium contribution inherent to PBTC·Na₄ formulations.

High-Temperature Boiler and Process Water Systems

For boiler feedwater and high-temperature process water circuits where deposit formation can cause catastrophic tube failure, PBTC's threshold inhibition mechanism provides CaCO₃ scale suppression at sub-stoichiometric dosages (15–60 ppm range yielding ~35–44% inhibition) [4]. The ammonium salt form's full water solubility and neutral pH upon dissolution facilitate handling and compatibility with alkaline boiler water chemistries.

Application

Selection Property

Validation Focus

High-cycle cooling water

Thermal/alkaline stress stability

Inhibition retention across 3×–5× cycles at elevated temperature

Chlorinated cooling systems

Oxidative biocide compatibility

Resistance to chlorine/bromine degradation; inhibitor longevity

High-hardness oilfield water

Calcium tolerance, sodium-free formulation

Ca–phosphonate precipitation threshold; clay swelling risk assessment

Boiler/process water systems

Threshold inhibition, alkaline pH handling

Dose-dependent CaCO₃ suppression at sub-stoichiometric levels

• [1] Xu HS, He Q, Wang GX, et al. Comparison of static scale-inhibiting properties of typic organo-phosphonate. Chinese Journal of Environmental Engineering. 2007;1(2):6-10. View Source
• [2] Cheng M, Li HS. Study of the compatibility between common bactericide and organic phosphate. Industrial Water Treatment. 2004;24(4):23-25. View Source
• [3] Demadis KD, Papadaki M, Varouchas D. Chemistry of Organophosphonate Scale Growth Inhibitors: 3. Physicochemical Aspects of 2-Phosphonobutane-1,2,4-Tricarboxylate (PBTC) And Its Effect on CaCO₃ Crystal Growth. Biocatalysis and Biotransformation. 2005;3(3-4):135-149. doi:10.1155/BCA.2005.135 View Source
• [4] Demadis KD, Papadaki M, Varouchas D. Chemistry of Organophosphonate Scale Growth Inhibitors: 3. Physicochemical Aspects of 2-Phosphonobutane-1,2,4-Tricarboxylate (PBTC) And Its Effect on CaCO₃ Crystal Growth. Biocatalysis and Biotransformation. 2005;3(3-4):135-149. doi:10.1155/BCA.2005.135 View Source